![molecular formula C14H16N2O3 B2717252 4-(Dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine CAS No. 1552160-98-1](/img/structure/B2717252.png)
4-(Dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine, also known as DMMP, is a chemical compound with a molecular formula C12H14N2O3. It is a pyrimidine derivative that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
4-(Dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in the pathogenesis of diseases. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. This compound also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, this compound has been shown to activate the AMP-activated protein kinase (AMPK) signaling pathway, which plays a crucial role in the regulation of energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, a programmed cell death, in various cancer cell lines. It also inhibits the proliferation of cancer cells by arresting the cell cycle in the G2/M phase. This compound has been shown to possess antimicrobial activity against various bacterial and fungal strains. Additionally, this compound has been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
4-(Dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine has several advantages for lab experiments, including its high purity and stability, ease of synthesis, and well-characterized pharmacological effects. However, this compound has some limitations, including its low solubility in water, which can make it difficult to use in some experiments. Additionally, this compound can be toxic at high concentrations, which can limit its use in some assays.
Future Directions
There are several future directions for the study of 4-(Dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine. One potential direction is the development of novel this compound derivatives with improved pharmacological properties. Another direction is the study of the molecular mechanisms underlying this compound's pharmacological effects. Additionally, the use of this compound in combination with other therapeutic agents may enhance its efficacy and reduce its toxicity. Finally, the development of novel drug delivery systems for this compound may improve its bioavailability and therapeutic efficacy.
Synthesis Methods
4-(Dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine can be synthesized using various methods, including the reaction of 4-methoxybenzaldehyde with ethyl acetoacetate, followed by the reaction of the resulting compound with guanidine hydrochloride and formaldehyde. Another method involves the reaction of 4-methoxybenzaldehyde with ethyl acetoacetate and ammonium acetate, followed by the reaction of the resulting compound with formaldehyde and guanidine hydrochloride. These methods have been optimized to produce this compound in high yields and purity.
Scientific Research Applications
4-(Dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been shown to possess antitumor, antimicrobial, and anti-inflammatory properties. This compound has also been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes mellitus.
properties
IUPAC Name |
4-(dimethoxymethyl)-2-(4-methoxyphenyl)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c1-17-11-6-4-10(5-7-11)13-15-9-8-12(16-13)14(18-2)19-3/h4-9,14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRWLZXYOQVVROJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC=CC(=N2)C(OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.